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Compound of Interest

Compound Name: 1-phenylcyclobutanecarbaldehyde

Cat. No.: B075188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the Grignard reaction

involving 1-phenylcyclobutanecarbaldehyde. This reaction is a valuable tool for carbon-

carbon bond formation, leading to the synthesis of chiral secondary alcohols which are

important intermediates in medicinal chemistry and materials science.

Introduction
The Grignard reaction is a fundamental organometallic reaction in which an organomagnesium

halide (Grignard reagent) adds to a carbonyl group of an aldehyde or ketone.[1][2] This

reaction is a versatile method for forming carbon-carbon bonds and synthesizing a wide range

of alcohols.[3][4] The reaction of 1-phenylcyclobutanecarbaldehyde with a Grignard reagent,

such as phenylmagnesium bromide or methylmagnesium bromide, results in the formation of a

new stereocenter, yielding a secondary alcohol. The stereochemical outcome of this reaction

can be influenced by the steric hindrance of the bulky 1-phenylcyclobutyl group.

Reaction Scheme
The general reaction of 1-phenylcyclobutanecarbaldehyde with a Grignard reagent (R-MgX)

is depicted below. The reaction proceeds via nucleophilic addition of the carbanionic part of the

Grignard reagent to the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic

workup protonates the resulting alkoxide to yield the final alcohol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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